Cas no 1292289-46-3 ((4S)-4-(aminomethyl)pyrrolidin-2-one)

• Product Name: (4S)-4-(aminomethyl)pyrrolidin-2-one
• CAS No: 1292289-46-3
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD23106120
• CID: 2183760
• PubChem ID: 51606335
• Update Time: 2025-05-20

(4S)-4-(aminomethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-(aminomethyl)pyrrolidin-2-one
• (S)-4-(1-aminoethyl)pyrrolidine-2-one; (S)-4-(1-aminomethyl)pyrrolidin-2-one; (S)-4-(Aminomethyl)pyrrolidin-2-one
• (4S)-4-(aminomethyl)pyrrolidin-2-one
• MFCD23106120
• TXFBWVRKVAEOPA-BYPYZUCNSA-N
• AS-32920
• DB-258230
• CS-0053177
• EN300-698035
• SCHEMBL523027
• AKOS025291184
• PB37026
• 1292289-46-3

• MDL： MFCD23106120
• Inchi： 1S/C5H10N2O/c6-2-4-1-5(8)7-3-4/h4H,1-3,6H2,(H,7,8)/t4-/m0/s1
• InChI Key： TXFBWVRKVAEOPA-BYPYZUCNSA-N
• SMILES： O=C1C[C@@H](CN)CN1

Computed Properties

• Exact Mass: 114.07900
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 0.11030

Additional information on (4S)-4-(aminomethyl)pyrrolidin-2-one

Compound CAS No. 1292289-46-3: (4S)-4-(Aminomethyl)pyrrolidin-2-one

The compound with CAS No. 1292289-46-3, commonly referred to as (4S)-4-(aminomethyl)pyrrolidin-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are five-membered lactams with a nitrogen atom in the ring. The (4S) configuration indicates that the chiral center at position 4 has a specific stereochemistry, which is crucial for its biological activity and applications.

Pyrrolidinones are widely studied due to their versatility in organic synthesis and their potential as building blocks for various bioactive molecules. The presence of an aminomethyl group at position 4 introduces additional functionality, making this compound a valuable intermediate in the synthesis of more complex structures. Recent studies have highlighted its role in the development of peptide-based drugs and its use as a precursor in medicinal chemistry.

The synthesis of (4S)-4-(aminomethyl)pyrrolidin-2-one typically involves multi-step processes, including ring-closing reactions, amine derivatization, and stereochemical control. Researchers have explored various methodologies to optimize the synthesis, such as using enzymatic catalysis or asymmetric induction techniques. These advancements have significantly improved the yield and enantiomeric purity of the compound, making it more accessible for large-scale applications.

In terms of physical properties, (4S)-4-(aminomethyl)pyrrolidin-2-one exhibits moderate solubility in organic solvents and is relatively stable under neutral conditions. Its thermal stability has been tested under various conditions, and it shows minimal degradation up to certain temperatures, which is essential for its use in high-throughput screening assays and other laboratory applications.

The biological activity of this compound has been extensively studied. It has demonstrated potential as a substrate for proteases, making it a valuable tool in enzyme kinetics studies. Additionally, its ability to form stable amides with carboxylic acids has positioned it as an important intermediate in peptide synthesis. Recent research has also explored its role in drug delivery systems, where it serves as a carrier or stabilizing agent due to its amphiphilic nature.

One of the most promising applications of (4S)-4-(aminomethyl)pyrrolidin-2-one lies in its use as a chiral auxiliary in asymmetric synthesis. This approach allows for the construction of complex chiral molecules with high enantioselectivity, which is critical in the development of pharmaceuticals. For instance, it has been employed in the synthesis of beta-lactam antibiotics and other bioactive compounds with specific stereochemical requirements.

Moreover, this compound has found applications in materials science, particularly in the development of polymeric materials with tailored properties. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it a candidate for self-assembling systems and stimuli-responsive materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of (4S)-4-(aminomethyl)pyrrolidin-2-one with greater accuracy. These studies have provided insights into its potential interactions with biological targets and have guided the design of more potent derivatives.

In conclusion, (4S)-4-(aminomethyl)pyrrolidin-2-one (CAS No. 1292289-46-3) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an essential tool in organic synthesis, pharmacology, and materials science. As research continues to uncover new potentials for this molecule, its significance in both academic and industrial settings is expected to grow further.